N-(2-hydroxy-1-phenylethyl)cyclopropanecarboxamide

• IUPAC Name: N-(2-hydroxy-1-phenylethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C12H15NO2/c14-8-11(9-4-2-1-3-5-9)13-12(15)10-6-7-10/h1-5,10-11,14H,6-8H2,(H,13,15)
• InChI Key: LHRJGMHMGUJVQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC(CO)C2=CC=CC=C2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N-(2-hydroxy-1-phenylethyl)cyclopropanecarboxamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been found to exhibit anti-tumor activity in various types of cancer cells, including breast, ovarian, and pancreatic cancer cells.

Scientific Research Applications

Antidepressant Potential

A series of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives were synthesized to evaluate their potential as antidepressants. Compounds were synthesized and assessed in animal models designed to reveal antidepressant activity, with several derivatives showing greater activity than established antidepressants like imipramine and desipramine. Based on these evaluations, one compound, midalcipran (INN), showed significant promise and proceeded to phase III clinical evaluation (B. Bonnaud et al., 1987).

Crystal Structure Studies

The synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including a variety of aryl substituents, led to a detailed single crystal X-ray diffraction study. This work contributes to understanding the molecular conformation and interactions within crystal structures, providing insights into the design of new compounds with potential applications in various fields (Cemal Koray Özer et al., 2009).

Enantiomeric Resolution via Electrophoresis

Enantiomers of racemic 2-hydroxy acids were successfully separated by capillary zone electrophoresis, utilizing cyclodextrins in the background electrolyte. This method's effectiveness in resolving enantiomers could be applied in the pharmaceutical industry for the purification and characterization of drug candidates (A. Nardi et al., 1993).

Anxiolytic Activity Evaluation

The compound PHCCC, an allosteric modulator of metabotropic glutamate4 receptors, demonstrated anxiolytic-like activity in rats, suggesting a new therapeutic approach to anxiety. This research points to the potential for developing novel anxiolytic agents based on the modulation of specific glutamate receptors (K. Stachowicz et al., 2004).

Larvicidal Properties Against Mosquito Larvae

Cyclopropylcarboxamides related to cis-permethrin were synthesized and evaluated for their larvicidal properties against Aedes aegypti mosquito larvae. This research contributes to the development of new insecticides with potentially less environmental impact and improved efficacy (W. Taylor et al., 1998).